Cas no 1251493-24-9 (N'-hydroxy-4-methylcyclohexane-1-carboximidamide, Mixture of diastereomers)

• Product Name: N'-hydroxy-4-methylcyclohexane-1-carboximidamide, Mixture of diastereomers
• CAS No: 1251493-24-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6492657
• Update Time: 2025-05-19

N'-hydroxy-4-methylcyclohexane-1-carboximidamide, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-4-methylcyclohexane-1-carboximidamide, Mixture of diastereomers
• N-hydroxy-4-methylcyclohexane-1-carboximidami de
• Cyclohexanecarboximidamide, N-hydroxy-4-methyl-

• Inchi： 1S/C8H16N2O/c1-6-2-4-7(5-3-6)8(9)10-11/h6-7,11H,2-5H2,1H3,(H2,9,10)
• InChI Key： DMSJSHCPBMBZEW-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)CCC(C)CC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 246.2±23.0 °C(Predicted)
• pka: 7.35±0.69(Predicted)

Additional information on N'-hydroxy-4-methylcyclohexane-1-carboximidamide, Mixture of diastereomers

Comprehensive Overview of N'-hydroxy-4-methylcyclohexane-1-carboximidamide (CAS No. 1251493-24-9) and Its Diastereomeric Mixture

N'-hydroxy-4-methylcyclohexane-1-carboximidamide, a compound with the CAS registry number 1251493-24-9, represents a chemically intriguing molecule due to its structural features and potential applications. This compound, often referred to as a mixture of diastereomers, has garnered attention in pharmaceutical and agrochemical research. Its unique hydroxyimidamide functional group and methylcyclohexane backbone contribute to its versatility in synthetic chemistry. Researchers are particularly interested in its stereochemical properties, as the diastereomeric ratio can significantly influence biological activity and physicochemical characteristics.

The growing demand for chiral building blocks in drug discovery has placed compounds like N'-hydroxy-4-methylcyclohexane-1-carboximidamide at the forefront of medicinal chemistry. Recent studies highlight its potential as a bioisostere for carboxylic acids, addressing common challenges in drug permeability and metabolic stability. The hydroxylamine moiety present in this molecule offers unique hydrogen bonding capabilities, making it valuable for designing enzyme inhibitors and receptor modulators. Furthermore, its cyclohexane ring provides conformational rigidity that can enhance target selectivity in molecular recognition processes.

From a synthetic perspective, the preparation of CAS 1251493-24-9 involves sophisticated stereoselective synthesis techniques. The diastereomer mixture typically results from the non-selective formation of stereocenters during the imidamide formation step. Advanced separation methods such as preparative HPLC or chiral chromatography are often employed to isolate individual stereoisomers when required. The compound's stability profile shows excellent resistance to hydrolytic degradation under physiological conditions, a crucial factor for its potential pharmaceutical applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize N'-hydroxy-4-methylcyclohexane-1-carboximidamide. Recent innovations include catalytic asymmetric synthesis methods that reduce waste generation and improve atom economy. The compound's methylcyclohexane scaffold is particularly interesting for fragment-based drug design, as it provides an optimal balance between lipophilicity and three-dimensional structure. These characteristics make it valuable for addressing current challenges in CNS drug development and GPCR-targeted therapies.

Analytical characterization of 1251493-24-9 typically involves comprehensive spectroscopic techniques including NMR, MS, and IR spectroscopy. The diastereomeric mixture shows distinct signals in ¹H NMR spectra, allowing for precise ratio determination. Quality control protocols emphasize the importance of monitoring the stereochemical purity throughout storage and handling, as some applications require strict control over the isomeric composition. The compound's physicochemical properties, including solubility and partition coefficients, have been extensively studied to support formulation development.

Emerging applications of N'-hydroxy-4-methylcyclohexane-1-carboximidamide extend beyond traditional pharmaceutical uses. Recent patents disclose its utility in agricultural chemistry as a precursor for novel plant growth regulators and pest control agents. The hydroxyimidamide functionality serves as a versatile handle for further chemical modifications, enabling the creation of diverse derivative libraries. This adaptability positions the compound as a valuable scaffold for combinatorial chemistry approaches in both drug discovery and materials science applications.

From a regulatory perspective, CAS 1251493-24-9 has been thoroughly evaluated for safety and environmental impact. Current data indicate favorable toxicological profiles for both the mixture and isolated diastereomers. The compound's stability under various storage conditions and compatibility with common pharmaceutical excipients further enhances its practical utility. As research continues, scientists are uncovering new dimensions of this molecule's potential, particularly in addressing unmet medical needs through innovative structure-activity relationship studies.